ethyl 2-(2-((2-(4-fluorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[[2-[(4-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C28H27FN2O5S/c1-2-35-28(34)25-21-6-4-8-23(21)37-26(25)30-24(32)16-36-22-7-3-5-20-19(22)13-14-31(27(20)33)15-17-9-11-18(29)12-10-17/h3,5,7,9-12H,2,4,6,8,13-16H2,1H3,(H,30,32)
• InChI Key: ATJQNQLVXZRSRH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)COC3=CC=CC4=C3CCN(C4=O)CC5=CC=C(C=C5)F
• Molecular Formula: C28H27FN2O5S
• Molecular Weight: 522.6 g/mol
• CAS No.: 850906-09-1

Description

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions, depending on their functional groups. They can participate in electrophilic substitution reactions, nucleophilic substitution reactions, and many others.

Scientific Research Applications

Synthesis and Characterization for Drug Development Research on similar compounds demonstrates the importance of synthesis and characterization in developing new drugs. For instance, a study on quinazolinone-based derivatives highlighted an efficient process for preparing compounds with potential as dual inhibitors for VEGFR-2 and EGFR tyrosine kinases. These compounds exhibited potent cytotoxic activity against human cancer cell lines, reflecting their potential as effective anti-cancer agents (Riadi et al., 2021).

Advanced Organic Synthesis Techniques In the realm of organic synthesis, the development of novel synthetic routes and methodologies is crucial. Studies have detailed practical syntheses of complex quinoline derivatives, illustrating the importance of innovative synthetic strategies in creating intermediates for further drug development (Matsuoka et al., 1997).

Antimicrobial and Antioxidant Applications The antimicrobial and antioxidant properties of similar compounds are also noteworthy. Synthesized compounds have been screened in vitro for their antimicrobial and antioxidant activities, with some showing excellent antibacterial and antifungal properties. This indicates their potential in addressing infectious diseases and oxidative stress-related conditions (Raghavendra et al., 2016).

Anticancer Activity The anticancer activity of compounds structurally related to the one has been evaluated, with some showing potent activity against cancer cell lines. This underscores the potential of these compounds in cancer therapy, highlighting the importance of continued research in this area (Abdel-Motaal et al., 2020).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some thiophene derivatives have shown antimicrobial activity.

Future Directions

Thiophene and its derivatives are of interest in various fields, including medicinal chemistry, due to their diverse biological activities. Future research could explore the potential applications of this compound in more depth.